N-[4-(1H-benzimidazol-2-yl)phenyl]acetamide

• IUPAC Name: N-[4-(1H-benzimidazol-2-yl)phenyl]acetamide
• InChI: InChI=1S/C15H13N3O/c1-10(19)16-12-8-6-11(7-9-12)15-17-13-4-2-3-5-14(13)18-15/h2-9H,1H3,(H,16,19)(H,17,18)
• InChI Key: BZFARJUFSGWQCM-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NC1=CC=C(C=C1)C2=NC3=CC=CC=C3N2
• Molecular Formula: C15H13N3O
• DSSTOX Substance ID: DTXSID00357849
• Molecular Weight: 251.28 g/mol
• CAS RN: 27030-98-4

Description

N-[4-(1H-benzimidazol-2-yl)phenyl]acetamide, also known as BIA, is a chemical compound that has been extensively studied for its potential applications in scientific research. BIA is a benzimidazole derivative that has been shown to exhibit a range of biological activities, including anti-inflammatory, anti-cancer, and anti-viral properties. In

Scientific Research Applications

Antibacterial and Antimicrobial Applications

N-[4-(1H-benzimidazol-2-yl)phenyl]acetamide derivatives have shown significant promise in combating bacterial infections. A derivative of this compound exhibited potent antibacterial activity against Methicillin-Resistant Staphylococcus aureus (MRSA), being more effective than the standard drug Sultamicillin (Chaudhari et al., 2020). Similarly, derivatives of this compound were synthesized and tested for antimicrobial activity, with some showing significant inhibitory effects against various bacterial and fungal strains (Hosamani & Shingalapur, 2011).

Anticancer Applications

The anticancer potential of N-[4-(1H-benzimidazol-2-yl)phenyl]acetamide derivatives has been a focus of research. A study synthesized derivatives with heterocyclic ring systems, finding that some compounds exhibited considerable anticancer activity against various cancer cell lines (Yurttaş, Tay, & Demirayak, 2015).

Anti-inflammatory and Antioxidant Activities

Research into the anti-inflammatory properties of N-[4-(1H-benzimidazol-2-yl)phenyl]acetamide derivatives has shown promising results. Compounds synthesized from benzimidazole were tested and demonstrated notable anti-inflammatory activity (Bhor & Sable, 2022). Additionally, some derivatives of benzimidazole, including N-[4-(1H-benzimidazol-2-yl)phenyl]acetamide, were evaluated as antioxidants for base oil, showcasing their potential in this area (Basta et al., 2017).

Corrosion Inhibition

Benzimidazole derivatives have been utilized for corrosion inhibition, with several studies synthesizing and evaluating their effectiveness in protecting metals. For instance, specific derivatives were synthesized and shown to inhibit corrosion in carbon steel (Rouifi et al., 2020).